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Compound of Interest

Compound Name: 1-methyl-4-(sulfinylamino)benzene

Cat. No.: B095315

Essential Safety and Handling Guide for 1-
methyl-4-(sulfinylamino)benzene

Disclaimer: No specific Safety Data Sheet (SDS) for 1-methyl-4-(sulfinylamino)benzene was
publicly available at the time of this writing. The following guidance is based on the safety
profile of the closely related analogue, 1-methoxy-4-(sulfinylamino)benzene, and general
principles of laboratory safety for handling aromatic sulfur compounds. Researchers must
conduct a thorough risk assessment before handling this chemical.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-methyl-4-
(sulfinylamino)benzene.

Hazard Assessment

Based on the data for 1-methoxy-4-(sulfinylamino)benzene, 1-methyl-4-
(sulfinylamino)benzene is anticipated to have the following hazard classifications[1]:

¢ Acute Oral Toxicity: Harmful if swallowed.
o Skin Corrosion/Irritation: Causes skin irritation.

o Serious Eye Damage/Irritation: Causes serious eye irritation.
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o Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Sulfinylamines as a class of compounds can also be moisture-sensitive and may hydrolyze
upon exposure to moist air, necessitating handling under inert atmosphere conditions for some
derivatives[2].

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
1-methyl-4-(sulfinylamino)benzene.
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Protection Type

Recommended Equipment

Specifications and Rationale

Hand Protection

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended. Inspect
gloves for any signs of
degradation or puncture before

use.[3]

Eye and Face Protection

Safety glasses with side

shields and a face shield

Provides a barrier against
splashes and airborne
particles. Use equipment
tested and approved under
appropriate government
standards such as NIOSH
(US) or EN 166 (EU)[1].

Skin and Body Protection

Laboratory coat and chemical-

resistant apron

A standard lab coat should be
worn at all times. A chemical-
resistant apron provides an
additional layer of protection

against spills and splashes.

Respiratory Protection

Use in a well-ventilated area or

with a fume hood

A properly functioning

chemical fume hood is
essential to minimize inhalation
exposure. If a fume hood is not
available or if there is a risk of
aerosol generation, a NIOSH-
approved respirator may be

necessary.

Operational Plan: Step-by-Step Handling

Procedures

3.1. Engineering Controls:

o Always handle 1-methyl-4-(sulfinylamino)benzene in a well-ventilated laboratory,

preferably within a certified chemical fume hood to minimize inhalation risks[1].
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e Ensure that a safety shower and an eyewash station are readily accessible and in good
working order.

3.2. Pre-Handling:

Read and understand the available safety information for analogous compounds.

Conduct a pre-work risk assessment to identify specific hazards associated with the planned
experiment.

Ensure all necessary PPE is available and in good condition.

Prepare a designated work area within the fume hood, ensuring it is clean and uncluttered.

3.3. Handling:

Don the appropriate PPE as outlined in the table above.

Carefully weigh and transfer the chemical, avoiding the creation of dust or aerosols.

Keep containers tightly closed when not in use to prevent exposure to moisture and air.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling the chemical, even if gloves were worn.

3.4. Post-Handling:

o Decontaminate the work area and any equipment used.

e Properly remove and dispose of contaminated PPE.

» Store the chemical in a cool, dry, and well-ventilated area away from incompatible materials.

Emergency Procedures

 In case of skin contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. Consult a physician[1].

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


http://angenechemical.com/sds/13165-69-0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

In case of eye contact: Rinse cautiously with water for at least 15 minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention[1].

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Consult a
physician[1].

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician[1].

Disposal Plan

Waste Generation: All materials contaminated with 1-methyl-4-(sulfinylamino)benzene,
including disposable PPE, weighing papers, and pipette tips, should be considered
hazardous waste.

Waste Collection: Collect all waste in a designated, properly labeled, and sealed container.

Disposal Method: Dispose of surplus and non-recyclable solutions through a licensed
disposal company. Do not allow the product to enter drains[1]. Follow all local, state, and
federal regulations for hazardous waste disposal.

Safe Handling Workflow for 1-methyl-4-
(sulfinylamino)benzene
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Caption: Logical workflow for the safe handling of 1-methyl-4-(sulfinylamino)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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